Cas no 2227805-07-2 ((2S)-5-(4-bromophenyl)pentan-2-amine)

• Product Name: (2S)-5-(4-bromophenyl)pentan-2-amine
• CAS No: 2227805-07-2
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5786506
• PubChem ID: 93713975
• Update Time: 2023-12-26

(2S)-5-(4-bromophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2227805-07-2
• EN300-1923050
• (2S)-5-(4-bromophenyl)pentan-2-amine

• Inchi： 1S/C11H16BrN/c1-9(13)3-2-4-10-5-7-11(12)8-6-10/h5-9H,2-4,13H2,1H3/t9-/m0/s1
• InChI Key： WYJPXKPHRZGNIW-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1)CCC[C@H](C)N

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines